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Compound of Interest

Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633

An In-depth Technical Guide to Ethyl 3-
(methylthio)propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-(methylthio)propionate, a
sulfur-containing ester with applications in the flavor and fragrance industry and potential
relevance in metabolic studies. This document details its chemical synonyms, physicochemical
properties, experimental protocols for its synthesis and analysis, and its relationship to
methionine metabolism.

Chemical Synonyms and Identifiers

Ethyl 3-(methylthio)propionate is known by a variety of names in chemical literature and
databases. Accurate identification is crucial for cross-referencing in research.[1] A
comprehensive list of its synonyms is provided below.

Table 1: Synonyms and Identifiers for Ethyl 3-(methylthio)propionate
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Identifier Type

Value

IUPAC Name

ethyl 3-(methylsulfanyl)propanoate[1]

CAS Registry Number

13327-56-5[1]

EINECS Number

236-370-7[1]

FEMA Number 3343[1]

ChEBI ID CHEBI:87503[1]

PubChem CID 61592[1]

HMDB ID HMDB0040413[1]

inChi INChl=1S/C6H1202S/c1-3-8-6(7)4-5-9-2/h3-
5H2,1-2H3[1]

InChiKey YSNWHRKJIEKWJINY-UHFFFAOY SA-N[1]

SMILES CCOC(=0)CCsCJ1]

Common Synonyms

Ethyl 3-(methylthio)propanoate, Ethyl 3-
methylthiopropionate, Propanoic acid, 3-
(methylthio)-, ethyl ester, 3-(Methylthio)propionic
acid ethyl ester, Ethyl 3-
(methylmercapto)propionate, Ethyl methyl

mercaptopropionate[1][2]

Quantitative Data

A summary of the key physicochemical and toxicological properties of Ethyl 3-

(methylthio)propionate is presented below for easy reference.

Table 2: Physicochemical Properties of Ethyl 3-(methylthio)propionate
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Property

Value

Molecular Formula

CeH1202S

Molecular Weight 148.23 g/mol [1]
Colorless to pale yellow liquid with an onion-like,
Appearance )
fruity, sweet odor[1]
Boiling Point 196-197 °C at 760 mmHg[1]
Density 1.030-1.035 g/mL at 25 °C[1]

Refractive Index (n2°/D)

1.457-1.463[1]

Flash Point

81 °C (closed cup)

Solubility

Soluble in 95% ethanol (1 mL in 1 mL)[1]

Vapor Pressure

0.324 mmHg at 25°C

Table 3: Spectral Data References for Ethyl 3-(methylthio)propionate

Spectral Data Type Reference

1H NMR SpectraBase[1]

13C NMR Sigma-Aldrich, SpectraBase[1]

GC-MS NIST Mass Spectrometry Data Center[1]
ETIR Aldrich Chemical Company, Inc.,

SpectraBase[1]

Table 4: Toxicological Data for Ethyl 3-(methylthio)propionate

Test

Result

Oral LDso (rat)

> 5000 mg/kg

Experimental Protocols
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This section outlines methodologies for the synthesis, purification, and analysis of Ethyl 3-
(methylthio)propionate.

Synthesis via Michael Addition

Ethyl 3-(methylthio)propionate is commonly synthesized via a base-catalyzed Michael
addition of methyl mercaptan to ethyl acrylate.[3]

Objective: To synthesize Ethyl 3-(methylthio)propionate.
Materials:

Ethyl acrylate

Methyl mercaptan

Pyridine (catalyst)

Ice-salt bath

Four-necked flask equipped with a mechanical stirrer, reflux condenser, thermometer, and
gas inlet tube

Procedure:

Assemble the reaction apparatus, ensuring the reflux condenser is cooled to -10 °C with a
circulating coolant.

Charge the flask with ethyl acrylate and a catalytic amount of pyridine.
Cool the reaction mixture to -5 °C using an ice-salt bath.

While vigorously stirring, slowly bubble methyl mercaptan gas through the reaction mixture
via the gas inlet tube, ensuring the tip is below the liquid surface.

Maintain the reaction temperature below 6 °C throughout the addition of methyl mercaptan.

After the addition is complete, continue stirring the mixture for an additional hour at the same
temperature.
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* Remove the ice-salt bath and allow the reaction mixture to slowly warm to 30 °C, then
continue stirring for another 30 minutes.

e The crude product can then be purified by vacuum distillation.

Purification by Vacuum Distillation

Obijective: To purify the synthesized Ethyl 3-(methylthio)propionate.
Apparatus:

e Standard vacuum distillation setup with a fractionating column.

e Heating mantle

e Vacuum pump

Procedure:

Assemble the vacuum distillation apparatus.

Transfer the crude reaction mixture to the distillation flask.

Slowly apply vacuum and begin heating the flask.

Collect the fraction boiling at 74-75 °C at approximately 13 mmHg. This fraction corresponds
to the pure Ethyl 3-(methylthio)propionate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Objective: To confirm the identity and purity of the synthesized product.
Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (GC-MS).

¢ A suitable capillary column (e.g., non-polar).
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Procedure:

o Sample Preparation: Prepare a dilute solution of the purified product in a suitable solvent
(e.g., dichloromethane).

e GC Conditions:
o Injector Temperature: 250 °C

o Oven Program: Start at a suitable initial temperature (e.g., 50 °C), ramp up to a final
temperature (e.g., 250 °C) at a rate of 10 °C/min.

o Carrier Gas: Helium at a constant flow rate.

» MS Conditions:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Mass Range: Scan from m/z 40 to 300.

o Data Analysis: Compare the obtained mass spectrum with a reference spectrum from a
database (e.g., NIST). The mass spectrum of Ethyl 3-(methylthio)propionate is
characterized by its molecular ion peak and specific fragmentation pattern.

Signaling Pathways and Logical Relationships

While Ethyl 3-(methylthio)propionate is not directly a central metabolite in major signaling
pathways, its hydrolysis product, 3-(methylthio)propionic acid (MTPA), is a key intermediate in
the transamination pathway of methionine metabolism.[4][5][6][7][8] This pathway becomes
particularly significant under conditions of high methionine intake.[4] In vivo studies have
shown that fatty acid ethyl esters can be rapidly hydrolyzed in the gastrointestinal tract and
blood.[9]

Synthesis of Ethyl 3-(methylthio)propionate

The synthesis of Ethyl 3-(methylthio)propionate is a straightforward application of the
Michael addition reaction.
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Caption: Synthesis of Ethyl 3-(methylthio)propionate via Michael Addition.

Methionine Metabolism via the Transamination Pathway

The following diagram illustrates the metabolic pathway from methionine to 3-
(methylthio)propionic acid, the hydrolysis product of Ethyl 3-(methylthio)propionate.
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Caption: The Transamination Pathway of Methionine Metabolism.

Experimental Workflow for GC-MS Analysis

This diagram outlines a typical workflow for the analysis of Ethyl 3-(methylthio)propionate
using Gas Chromatography-Mass Spectrometry.

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis Identification &
(Dilution in Solvent) (Separation) (Detection & Fragmentation) (Spectrum Comparison) Purity Assessment

Click to download full resolution via product page

Caption: Workflow for GC-MS Analysis of Ethyl 3-(methylthio)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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